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Compound of Interest

Compound Name: Norcarane-3-amine, hydrochloride

Cat. No.: B1660538

For Researchers, Scientists, and Drug Development Professionals
Introduction

Norcarane-3-amine, hydrochloride, also known by its IUPAC name bicyclo[4.1.0]heptan-3-
amine; hydrochloride, is a bicyclic amine of interest in synthetic and medicinal chemistry. Its
rigid, three-dimensional structure, conferred by the fused cyclopropane and cyclohexane rings,
makes it a potentially valuable scaffold for the development of novel therapeutic agents. This
technical guide provides a summary of the currently available chemical information for this

compound.

Core Chemical Properties

A comprehensive search of available scientific literature and chemical databases reveals
limited experimentally determined data for Norcarane-3-amine, hydrochloride. The following
table summarizes the basic chemical identifiers and computed properties.
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Property Value Source

bicyclo[4.1.0]heptan-3-amine;
IUPAC Name ) Smolecule[1]
hydrochloride

3-Aminonorcarane

Synonyms hydrochloride

CAS Number 78293-49-9 Smolecule[2]
Molecular Formula C7H14CIN Smolecule[2]
Molecular Weight 147.64 g/mol Smolecule[2]

Note: At the time of this publication, experimentally determined physical properties such as
melting point, boiling point, pKa, and solubility for Norcarane-3-amine, hydrochloride are not
publicly available. Similarly, detailed spectroscopic data (NMR, IR, Mass Spectrometry) have
not been found in the surveyed literature.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Norcarane-3-amine,
hydrochloride are not readily available in the public domain. General synthetic strategies for
related bicyclo[4.1.0]heptane derivatives often involve the cyclopropanation of a corresponding
cyclohexene precursor, followed by functional group manipulations to introduce the amine.

One plausible, though not explicitly documented, synthetic pathway could involve the following
conceptual steps, illustrated in the workflow diagram below. This diagram represents a logical
synthetic approach rather than a published experimental protocol.
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Conceptual Synthetic Workflow
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Caption: Conceptual workflow for the synthesis of Norcarane-3-amine, hydrochloride.

Biological Activity and Signaling Pathways
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There is currently no publicly available information regarding the biological activity, mechanism
of action, or associated signaling pathways for Norcarane-3-amine, hydrochloride. The
pharmacological profile of this specific compound has not been detailed in the scientific
literature.

Research on other bicycloheptane amine derivatives has suggested potential interactions with
central nervous system targets, but these findings cannot be directly extrapolated to
Norcarane-3-amine, hydrochloride without specific experimental validation.

Future Research Directions

The lack of comprehensive data on Norcarane-3-amine, hydrochloride highlights several
opportunities for future research:

o Synthesis and Characterization: Development and publication of a robust and scalable
synthetic route, accompanied by full characterization of the compound and its intermediates
using modern analytical techniques (NMR, IR, MS, and elemental analysis).

e Physicochemical Profiling: Detailed experimental determination of key physicochemical
properties, including solubility, pKa, and lipophilicity (LogP), which are critical for assessing
its drug-likeness.

e Pharmacological Screening: In vitro and in vivo screening to elucidate the biological targets
and pharmacological effects of the compound. This could involve binding assays for various
receptors and enzymes, as well as functional assays to determine its activity.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to
establish a clear understanding of the relationship between the chemical structure and
biological activity.

The unique conformational constraints of the norcarane scaffold could impart novel
pharmacological properties, making Norcarane-3-amine, hydrochloride and its derivatives an
intriguing area for further investigation in drug discovery.

Conclusion
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While Norcarane-3-amine, hydrochloride is commercially available, a significant gap exists in
the scientific literature regarding its detailed chemical and biological properties. This technical
guide summarizes the currently known information and proposes a conceptual framework for
its synthesis. Further experimental investigation is required to fully elucidate the characteristics
and potential applications of this compound for researchers, scientists, and drug development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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